N-(2-amino-4-chlorophenyl)-5-chlorothiophene-2-sulfonamide
Description
“N-(2-Amino-4-chlorophenyl)anthranilic acid” is an organic compound with the molecular formula C13H11ClN2O2 . It has a molecular weight of 262.69 . It’s used in chemical synthesis studies .
Molecular Structure Analysis
The molecular structure of “N-(2-Amino-4-chlorophenyl)anthranilic acid” can be represented by the SMILES stringNc1cc(Cl)ccc1Nc2ccccc2C(O)=O . Physical And Chemical Properties Analysis
“N-(2-Amino-4-chlorophenyl)anthranilic acid” is a light brown colored crystalline solid . It has a melting point of 191 °C (dec.) (lit.) . It’s insoluble in water .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-amino-4-chlorophenyl)-5-chlorothiophene-2-sulfonamide involves the reaction of 2-amino-4-chlorophenylamine with 5-chlorothiophene-2-sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "2-amino-4-chlorophenylamine", "5-chlorothiophene-2-sulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 2-amino-4-chlorophenylamine to a reaction flask", "Add 5-chlorothiophene-2-sulfonyl chloride to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry to obtain the desired product" ] } | |
CAS RN |
1152889-44-5 |
Product Name |
N-(2-amino-4-chlorophenyl)-5-chlorothiophene-2-sulfonamide |
Molecular Formula |
C10H8Cl2N2O2S2 |
Molecular Weight |
323.2 |
Purity |
95 |
Origin of Product |
United States |
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